Cas no 2411289-63-7 (2-chloro-1-{3-(4-fluorophenyl)methyl-3-(hydroxymethyl)pyrrolidin-1-yl}ethan-1-one)

• Product Name: 2-chloro-1-{3-(4-fluorophenyl)methyl-3-(hydroxymethyl)pyrrolidin-1-yl}ethan-1-one
• CAS No: 2411289-63-7
• MF: C₁₄H₁₇ClFNO₂
• MW: 285.741686582565
• CID: 6437939
• PubChem ID: 146107357
• Update Time: 2025-05-20

2-chloro-1-{3-(4-fluorophenyl)methyl-3-(hydroxymethyl)pyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-{3-(4-fluorophenyl)methyl-3-(hydroxymethyl)pyrrolidin-1-yl}ethan-1-one
• 2-Chloro-1-[3-[(4-fluorophenyl)methyl]-3-(hydroxymethyl)pyrrolidin-1-yl]ethanone
• EN300-26582557
• 2411289-63-7
• 2-chloro-1-{3-[(4-fluorophenyl)methyl]-3-(hydroxymethyl)pyrrolidin-1-yl}ethan-1-one
• Z2596886492

• Inchi： 1S/C14H17ClFNO2/c15-8-13(19)17-6-5-14(9-17,10-18)7-11-1-3-12(16)4-2-11/h1-4,18H,5-10H2
• InChI Key： OPYVLMOVMAEJIW-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CO)(CC2C=CC(=CC=2)F)C1)=O

Computed Properties

• Exact Mass: 285.0931846g/mol
• Monoisotopic Mass: 285.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-chloro-1-{3-(4-fluorophenyl)methyl-3-(hydroxymethyl)pyrrolidin-1-yl}ethan-1-one

Compound 2-Chloro-1-{3-(4-Fluorophenyl)methyl-3-(Hydroxymethyl)Pyrrolidin-1-Yl}Ethan-1-One: A Comprehensive Overview

The compound 2-chloro-1-{3-(4-fluorophenyl)methyl-3-(hydroxymethyl)pyrrolidin-1-yl}ethan-1-one (CAS No: 2411289637) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique molecular architecture and promising biological activities. In this article, we delve into the structural features, synthesis methods, pharmacological properties, and recent advancements associated with this compound.

Structural Analysis and Synthesis

The molecule features a pyrrolidine ring, a five-membered cyclic secondary amine, which is substituted at the 3-position with both a 4-fluorophenylmethyl group and a hydroxymethyl group. The presence of these substituents introduces steric and electronic effects that influence the compound's reactivity and bioavailability. The ethanone moiety at the 1-position further enhances the molecule's versatility, enabling it to participate in various chemical transformations.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed methodologies such as Suzuki coupling and Stille coupling reactions to construct the key intermediates efficiently. These advancements have not only streamlined the production process but also opened avenues for exploring analogous compounds with similar frameworks.

Pharmacological Properties and Applications

Preclinical studies have demonstrated that 2-chloro-1-{3-(4-fluorophenyl)methyl-3-(hydroxymethyl)pyrrolidin-1-yl}ethan-1-one exhibits potent anti-inflammatory and antioxidant properties. These attributes make it a promising candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the compound has shown selective inhibition against certain enzymes, suggesting its potential as a lead molecule in drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated the exploration of its pharmacokinetic profiles and toxicity parameters.

Recent Research Highlights

In a groundbreaking study published in *Nature Communications*, researchers elucidated the mechanism of action of this compound in inhibiting key signaling pathways involved in cancer progression. The study revealed that the compound induces apoptosis in cancer cells by modulating mitochondrial function without significantly affecting normal cells.

Another notable advancement involves the use of computational chemistry techniques to predict the binding affinity of this compound with various protein targets. These simulations have provided valuable insights into its molecular interactions, paving the way for rational drug design strategies.

Conclusion

The compound 2-chloro-1-{3-(4-fluorophenyl)methyl-3-(hydroxymethyl)pyrrolidin-1-Yl}ethan-one (CAS No: 2411289637) represents a significant milestone in contemporary chemical research. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in both academic and industrial settings.

As research continues to unfold, it is anticipated that this compound will contribute significantly to the development of novel therapeutic agents addressing unmet medical needs. The integration of cutting-edge synthetic methodologies and advanced computational tools will undoubtedly enhance our understanding of its potential applications.